Cas no 1864074-63-4 (cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride)

• Product Name: cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride
• CAS No: 1864074-63-4
• MF: C₁₂H₂₀ClNS
• MW: 245.811901092529
• CID: 5719800
• PubChem ID: 86263060
• Update Time: 2025-10-29

cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride
• EN300-240785
• 1864074-63-4
• cyclohexyl-(5-methylthiophen-2-yl)methanamine;hydrochloride
• F2167-2115
• AKOS026747736

• Inchi： 1S/C12H19NS.ClH/c1-9-7-8-11(14-9)12(13)10-5-3-2-4-6-10;/h7-8,10,12H,2-6,13H2,1H3;1H
• InChI Key： WKNOVQSEAPQNNZ-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1C(C1CCCCC1)N

Computed Properties

• Exact Mass: 245.1004985g/mol
• Monoisotopic Mass: 245.1004985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride

Cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride (CAS No. 1864074-63-4): A Comprehensive Overview

Cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride, identified by its CAS number 1864074-63-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a cyclohexyl group with a 5-methylthiophen-2-yl moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

The structural framework of cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride incorporates elements that are commonly explored in medicinal chemistry for their pharmacological properties. The thiophene ring, particularly in its substituted forms, is well-documented for its role in various bioactive molecules. The presence of a methyl group at the 5-position of the thiophene ring further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. These activities range from antimicrobial and anti-inflammatory effects to more specialized applications such as antiviral and anticancer agents. The amine functional group in cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific therapeutic needs.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclohexyl group contributes to the overall lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability. Simultaneously, the rigid thiophene ring offers structural stability, which is often crucial for maintaining biological activity. This balance between lipophilicity and rigidity makes cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been employed to evaluate the binding affinity of various thiophene derivatives to target proteins. Preliminary studies suggest that compounds similar to cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride presents an interesting challenge due to the need for precise functional group manipulation. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent methodologies have introduced more streamlined approaches, leveraging catalytic systems that enhance selectivity and yield.

In conclusion, cyclohexyl(5-methylthiophen-2-yl)methanamine hydrochloride (CAS No. 1864074-63-4) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for thiophene-based compounds, this molecule is poised to play a significant role in future drug development efforts.